N-{4-[(dimethylamino)sulfonyl]phenyl}-4-phenyltetrahydro-1(2H)-pyrazinecarboxamide

• IUPAC Name: N-[4-(dimethylsulfamoyl)phenyl]-4-phenylpiperazine-1-carboxamide
• InChI: InChI=1S/C19H24N4O3S/c1-21(2)27(25,26)18-10-8-16(9-11-18)20-19(24)23-14-12-22(13-15-23)17-6-4-3-5-7-17/h3-11H,12-15H2,1-2H3,(H,20,24)
• InChI Key: OXUMAQZFALWDFI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)NC(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C19H24N4O3S
• Molecular Weight: 388.5 g/mol

Description

N-{4-[(dimethylamino)sulfonyl]phenyl}-4-phenyltetrahydro-1(2H)-pyrazinecarboxamide is a useful research compound. Its molecular formula is C19H24N4O3S and its molecular weight is 388.49. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Properties

• Compounds synthesized from N-{4-[(dimethylamino)sulfonyl]phenyl}-4-phenyltetrahydro-1(2H)-pyrazinecarboxamide have been found to exhibit promising antimicrobial activities, particularly against bacterial and fungal strains. This has been demonstrated through the synthesis of novel pyrazole and pyrazolopyrimidines linked to diaryl sulfone moiety and subsequent evaluation of their antimicrobial properties (Mady et al., 2016), (Alsaedi et al., 2019), (Kendre et al., 2013).

Chemical Synthesis Applications

• The chemical reactivity of compounds containing this compound has been studied extensively for the synthesis of various heterocyclic compounds. This includes the creation of pyrazole, pyridine, and pyrimidine derivatives, highlighting the compound's utility in diverse chemical syntheses (Fadda et al., 2012), (Tian et al., 2020).

Spectroscopy and Imaging

• Certain derivatives of this compound have been developed as fluorescent solvatochromic dyes. These compounds exhibit strong solvent-dependent fluorescence, useful in spectroscopic analysis and as molecular probes in biological studies (Diwu et al., 1997).

Pharmaceutical Research

• In pharmaceutical research, certain derivatives of this compound have been investigated for their potential in treating various conditions. This includes the evaluation of their anti-inflammatory and antimicrobial effects, thus contributing to the development of new therapeutic agents (Ahmed, 2017), (Kendre & Baseer, 2013).

Material Science

• In material science, derivatives of this compound have been used in the synthesis of novel polyimides. These materials exhibit unique properties such as high strength and thermal stability, making them suitable for advanced technological applications (Liaw et al., 1999).